molecular formula C17H14N4S B294771 3-benzyl-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine

3-benzyl-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine

Cat. No. B294771
M. Wt: 306.4 g/mol
InChI Key: YYXXBSHGMSTXLV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-benzyl-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields such as medicine, agriculture, and material science. This compound exhibits a unique structure and possesses several interesting properties that make it an attractive candidate for research and development.

Mechanism of Action

The exact mechanism of action of 3-benzyl-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine is not fully understood. However, several studies have suggested that the compound exerts its effects by inhibiting various cellular pathways, including DNA synthesis, protein synthesis, and cell division. Additionally, it has been suggested that the compound may induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Several studies have investigated the biochemical and physiological effects of 3-benzyl-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine. The compound has been found to exhibit low toxicity and good pharmacokinetic properties, making it a potential candidate for drug development. Additionally, it has been shown to possess antioxidant properties, which may have implications for the treatment of various diseases, including neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of 3-benzyl-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine is its high potency and selectivity against cancer cells. Additionally, the compound is relatively easy to synthesize, making it readily available for research purposes. However, one of the limitations of the compound is its low solubility in aqueous solutions, which may make it difficult to administer in vivo.

Future Directions

There are several potential future directions for research on 3-benzyl-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine. One area of interest is the development of new anticancer drugs based on the compound. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential applications in the treatment of various diseases. Finally, there is potential for the compound to be used in the development of new materials with unique properties, such as semiconductors and superconductors.
In conclusion, 3-benzyl-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine is a chemical compound that exhibits several interesting properties and has potential applications in various fields. The compound has been extensively studied for its activity against cancer and infectious diseases, and further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of 3-benzyl-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine can be achieved through several methods, including condensation reactions, cyclization reactions, and nucleophilic substitution reactions. One of the most commonly used methods involves the reaction of benzylamine, phenyl isothiocyanate, and triethyl orthoformate in the presence of an acid catalyst. The yield of this method is high, and the reaction can be easily scaled up for larger quantities.

Scientific Research Applications

3-benzyl-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine has been extensively studied for its potential applications in the field of medicinal chemistry. Several studies have reported its activity against various diseases, including cancer, infectious diseases, and neurological disorders. The compound has been found to exhibit potent cytotoxic activity against cancer cells, making it a promising candidate for the development of anticancer drugs. Additionally, it has been shown to possess antimicrobial and antifungal properties, making it a potential candidate for the development of new antibiotics.

properties

Molecular Formula

C17H14N4S

Molecular Weight

306.4 g/mol

IUPAC Name

3-benzyl-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine

InChI

InChI=1S/C17H14N4S/c1-3-7-13(8-4-1)11-16-18-19-17-21(16)20-15(12-22-17)14-9-5-2-6-10-14/h1-10H,11-12H2

InChI Key

YYXXBSHGMSTXLV-UHFFFAOYSA-N

SMILES

C1C(=NN2C(=NN=C2S1)CC3=CC=CC=C3)C4=CC=CC=C4

Canonical SMILES

C1C(=NN2C(=NN=C2S1)CC3=CC=CC=C3)C4=CC=CC=C4

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.